5-(4-bromo-2,6-dichlorophenyl)oxazole

• IUPAC Name: 5-(4-bromo-2,6-dichlorophenyl)-1,3-oxazole
• InChI: InChI=1S/C9H4BrCl2NO/c10-5-1-6(11)9(7(12)2-5)8-3-13-4-14-8/h1-4H
• InChI Key: JCZDWORSEZARCE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1Cl)C2=CN=CO2)Cl)Br
• Molecular Formula: C9H4BrCl2NO
• Molecular Weight: 292.94 g/mol

Description

“5-(4-bromo-2,6-dichlorophenyl)oxazole” is a chemical compound with the CAS Number: 2379321-64-7. It has a molecular weight of 292.95 and its IUPAC name is this compound.

Scientific Research Applications

5-(4-bromo-2,6-dichlorophenyl)oxazole has a wide variety of applications in scientific research. It is used in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used as a reagent in biochemical and physiological studies. This compound has been used in the synthesis of compounds that have potential therapeutic activity, such as anti-cancer agents, anti-inflammatory agents, and antidiabetic agents. It has also been used in the synthesis of compounds that have potential applications in agriculture, such as herbicides and insecticides.

Mechanism of Action

Target of Action

The primary targets of 5-(4-bromo-2,6-dichlorophenyl)oxazole are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Understanding these effects requires detailed study of the compound’s interaction with its targets and the downstream consequences of these interactions .

Action Environment

The action of this compound can be influenced by various environmental factors. These can include the presence of other compounds, the pH of the environment, temperature, and the particular characteristics of the biological system in which the compound is acting .

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-bromo-2,6-dichlorophenyl)oxazole in laboratory experiments include its low cost, its relatively low toxicity, and its availability. It is also relatively easy to synthesize and is stable under a wide range of conditions. The limitations of using this compound in laboratory experiments include its lack of specificity, as it can bind to a variety of proteins, and its potential to cause side effects.

Future Directions

The future directions for 5-(4-bromo-2,6-dichlorophenyl)oxazole include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in medicine and agriculture. Additionally, further research into its synthesis and its potential applications in other fields, such as biotechnology, is needed. Finally, research into the safety and efficacy of this compound for medical and agricultural use is also needed.

Synthesis Methods

5-(4-bromo-2,6-dichlorophenyl)oxazole can be synthesized via a variety of methods. The most common method is the reaction of 4-bromo-2,6-dichlorophenol and sodium hydroxide in an aqueous solution. This reaction yields this compound as the major product, with minor amounts of other products. Other methods for the synthesis of this compound include the reaction of 4-bromo-2,6-dichlorophenol and potassium hydroxide in an aqueous solution, the reaction of 4-bromo-2,6-dichlorophenol and sodium nitrite in an aqueous solution, and the reaction of 4-bromo-2,6-dichlorophenol and sodium hypochlorite in an aqueous solution.